Cas no 1783616-88-5 (2-(4,5-difluoro-2-methoxyphenyl)morpholine)

• Product Name: 2-(4,5-difluoro-2-methoxyphenyl)morpholine
• CAS No: 1783616-88-5
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 5830710
• PubChem ID: 84792595
• Update Time: 2025-05-24

2-(4,5-difluoro-2-methoxyphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-difluoro-2-methoxyphenyl)morpholine
• EN300-1796326
• 1783616-88-5

• Inchi： 1S/C11H13F2NO2/c1-15-10-5-9(13)8(12)4-7(10)11-6-14-2-3-16-11/h4-5,11,14H,2-3,6H2,1H3
• InChI Key： PXMHFSYAWHIHKI-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1CNCCO1)OC)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(4,5-difluoro-2-methoxyphenyl)morpholine

2-(4,5-Difluoro-2-methoxyphenyl)morpholine: A Comprehensive Overview

2-(4,5-Difluoro-2-methoxyphenyl)morpholine is a chemical compound with the CAS number 1783616-88-5. This compound is a derivative of morpholine, a heterocyclic organic compound with a six-membered ring containing one oxygen atom and one nitrogen atom. The 4,5-difluoro-2-methoxyphenyl group attached to the morpholine ring introduces unique electronic and steric properties, making this compound of interest in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-(4,5-difluoro-2-methoxyphenyl)morpholine typically involves a nucleophilic substitution reaction between morpholine and an appropriate aryl halide. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound. These methods are particularly advantageous for large-scale production in the pharmaceutical industry.

One of the most significant applications of 2-(4,5-difluoro-2-methoxyphenyl)morpholine lies in its potential as a building block in drug discovery. The morpholine ring is known for its ability to act as a bioisostere for other heterocycles, offering unique pharmacokinetic profiles. The presence of fluorine atoms at the 4 and 5 positions of the phenyl ring enhances the compound's lipophilicity, which is often desirable for improving drug absorption and bioavailability. Recent studies have explored its role in targeting various disease states, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 2-(4,5-difluoro-2-methoxyphenyl)morpholine has shown promise in agrochemical research. Its ability to modulate enzyme activity makes it a candidate for developing new herbicides or fungicides. Researchers have reported that this compound exhibits potent inhibitory activity against key enzymes involved in plant pathogenesis. Furthermore, its fluorinated structure contributes to improved stability under environmental conditions, which is crucial for agricultural applications.

The pharmacological profile of 2-(4,5-difluoro-2-methoxyphenyl)morpholine has been extensively studied in recent years. Preclinical studies have demonstrated that this compound possesses anti-inflammatory and antioxidant properties. These findings suggest its potential utility in treating inflammatory diseases such as arthritis or cardiovascular disorders. Moreover, its ability to modulate ion channels has been investigated in the context of pain management.

From a toxicological perspective, understanding the safety profile of 2-(4,5-difluoro-2-methoxyphenyl)morpholine is essential for its therapeutic development. Recent toxicity studies have indicated that this compound exhibits low acute toxicity in animal models. However, long-term studies are required to assess its potential genotoxicity or carcinogenicity. Regulatory agencies emphasize the importance of thorough safety evaluations before advancing such compounds into clinical trials.

In conclusion, 2-(4,5-difluoro-2-methoxyphenyl)morpholine (CAS No: 1783616-88-5) is a versatile compound with diverse applications across multiple industries. Its unique structural features make it an attractive candidate for drug discovery and agrochemical development. Ongoing research continues to uncover new insights into its pharmacological properties and safety profile, positioning it as a valuable asset in modern chemical research.